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Compound of Interest

Compound Name: Hesperidin methylchalcone

Cat. No.: B1673129 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety protocols and logistical plans for Hesperidin methylchalcone, a flavonoid with

analgesic, anti-inflammatory, and antioxidant properties.[1] Adherence to these guidelines is

critical for minimizing risks and establishing a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
There are conflicting classifications regarding the hazards of Hesperidin methylchalcone.

While some sources classify it as not hazardous, others identify it as an acute oral toxicant

(Category 4), a skin irritant (Category 2), and a serious eye irritant (Category 2A), and it may

cause respiratory irritation.[2] Due to these discrepancies, a cautious approach is

recommended. The following personal protective equipment is mandatory when handling

Hesperidin methylchalcone.
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PPE Category Recommended Equipment Specification

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times to

prevent eye contact.[3]

Hand Protection Protective gloves

Impermeable and resistant to

the product.[4] Inspect gloves

prior to use and dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[5]

Body Protection
Laboratory coat, impervious

clothing
To prevent skin contact.[2][3]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when dusts are

generated or if exposure limits

are exceeded.[3]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of Hesperidin
methylchalcone and ensure the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid inhalation of dust, fumes, gas, mist, vapors, or spray.[2]

Prevent contact with skin and eyes.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

Storage:
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Keep the container tightly sealed.[2]

Store in a cool, dry, and well-ventilated place.[5][6]

Protect from direct sunlight and sources of ignition.[2]

Recommended storage temperatures vary based on the form of the compound:

Powder: -20°C for 3 years or 4°C for 2 years.[2]

In solvent: -80°C for 6 months or -20°C for 1 month.[2]

Accidental Release and Disposal Plan
In the event of an accidental release, immediate and appropriate action is necessary to

mitigate exposure and contamination.

Spill Response:

Evacuate: Evacuate personnel from the immediate area.[2]

Ventilate: Ensure adequate ventilation.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Avoid dispersal of

dust into the air.[3]

Clean-up:

For powders, cover with a plastic sheet or tarp to minimize spreading.[3] Sweep up and

shovel the material.[5]

For solutions, absorb with an inert, non-combustible liquid-binding material (e.g., sand,

diatomite, universal binders).[2]

Place the collected material into a suitable, closed container for disposal.[5]

Decontamination: Clean the contaminated surfaces and equipment thoroughly, potentially by

scrubbing with alcohol.[2]
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Disposal:

Dispose of waste material in accordance with federal, state, and local regulations.[2]

Do not allow the product to enter drains, water courses, or the soil.[2][4]

Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[3]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Below is a workflow diagram outlining the key steps for the safe handling and disposal of

Hesperidin methylchalcone.
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Caption: Hesperidin Methylchalcone Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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